4-(5-Methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine;dihydrochloride
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Overview
Description
4-(5-Methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine;dihydrochloride is a useful research compound. Its molecular formula is C9H18Cl2N4 and its molecular weight is 253.17. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Antimicrobial Activities : A study by Bektaş et al. (2007) involved synthesizing novel 1,2,4-triazole derivatives, including compounds structurally related to the given chemical. These compounds were screened for antimicrobial activities, with some showing good or moderate activities against test microorganisms (Bektaş et al., 2007).
Synthesis and Structural Properties : Sancak et al. (2007) described the synthesis and structural properties of novel compounds, including 4-amino-5-(thien-2-yl ethyl)-2,4-dihydro-3H-1,2,4-triazol-3-one. The study also explored the coordination of these compounds with various metal ions, contributing valuable information to the field of coordination chemistry (Sancak et al., 2007).
Microwave-assisted Synthesis : Tan et al. (2017) reported a microwave-assisted synthesis method for 3-(5-amino-1H-1,2,4-triazol-3-yl)propanamides, demonstrating the versatility of 1,2,4-triazoles as building blocks in medicinal and agricultural chemistry (Tan et al., 2017).
Biological Activity of N-Substituted Amides : Pachuta-Stec et al. (2012) synthesized N-substituted amides of related compounds and screened them for microbiological and pharmacological activities, highlighting the potential of these compounds in the development of new therapeutic agents (Pachuta-Stec et al., 2012).
Antimicrobial and Cytotoxic Activity : A study by Noolvi et al. (2014) prepared a series of benzimidazole derivatives and evaluated them for antibacterial and cytotoxic properties, contributing to the understanding of the biological activities of these chemical structures (Noolvi et al., 2014).
Safety and Hazards
Mechanism of Action
Target of Action
The compound contains a 1,2,4-triazole ring, which is a type of heterocyclic compound. Heterocyclic compounds are often used in drug design due to their ability to interact with various biological targets. The specific target of this compound would depend on its overall structure and any functional groups present .
Mode of Action
The mode of action would depend on the specific biological target of the compound. For example, some triazole derivatives have been found to have anticancer properties, potentially due to their ability to interact with certain enzymes involved in cell growth .
Biochemical Pathways
The affected biochemical pathways would depend on the specific target of the compound. If the compound targets an enzyme, it could affect the biochemical pathway that the enzyme is involved in .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of the compound would depend on its chemical structure. Factors such as the compound’s size, charge, and hydrophobicity can affect its pharmacokinetic properties .
Result of Action
The molecular and cellular effects of the compound’s action would depend on its mode of action and the biochemical pathways it affects .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the compound’s action, efficacy, and stability .
Properties
IUPAC Name |
4-(5-methyl-1H-1,2,4-triazol-3-yl)cyclohexan-1-amine;dihydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H16N4.2ClH/c1-6-11-9(13-12-6)7-2-4-8(10)5-3-7;;/h7-8H,2-5,10H2,1H3,(H,11,12,13);2*1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ALIJEEPRUZFSMI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NN1)C2CCC(CC2)N.Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H18Cl2N4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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